Cas no 886497-69-4 (4'-(2,5-Difluorophenoxy)acetophenone)

• Product Name: 4'-(2,5-Difluorophenoxy)acetophenone
• CAS No: 886497-69-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• CID: 4663926
• PubChem ID: 2761201
• Update Time: 2025-06-07

4'-(2,5-Difluorophenoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-(2,5-DIFLUOROPHENOXY)ACETOPHENONE
• Ethanone, 1-[4-(2,5-difluorophenoxy)phenyl]-
• FS-4123
• AKOS012573094
• 1-[4-(2,5-difluorophenoxy)phenyl]ethan-1-one
• 886497-69-4
• 1-[4-(2,5-difluorophenoxy)phenyl]ethanone
• 1-(4-(2,5-Difluorophenoxy)phenyl)ethanone
• 4'-(2,5-Difluorophenoxy)acetophenone

• MDL： MFCD08461876
• Inchi： 1S/C14H10F2O2/c1-9(17)10-2-5-12(6-3-10)18-14-8-11(15)4-7-13(14)16/h2-8H,1H3
• InChI Key： ABJHYLXLQNZALK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC1C=CC(C(C)=O)=CC=1)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 60-61°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4'-(2,5-Difluorophenoxy)acetophenone

Introduction to 4'-(2,5-Difluorophenoxy)acetophenone (CAS No. 886497-69-4) and Its Emerging Applications in Chemical Biology

4'-(2,5-Difluorophenoxy)acetophenone, identified by the chemical abstracts service number 886497-69-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for drug discovery and material science applications. The presence of both fluorine substituents and a phenoxy group in its molecular framework imparts distinct electronic and steric effects, making it a versatile scaffold for further derivatization and functionalization.

The 2,5-difluorophenoxy moiety is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. In particular, the electron-withdrawing nature of fluorine can enhance metabolic stability and binding affinity to biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and activators for various therapeutic indications. The acetophenone backbone provides additional opportunities for chemical modification, allowing for the introduction of diverse functional groups that can fine-tune the biological activity of the compound.

Recent studies have highlighted the potential of 4'-(2,5-difluorophenoxy)acetophenone as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The fluorinated aromatic system enhances the compound's ability to interact with protein targets, improving its efficacy as a therapeutic agent. Moreover, the phenoxy group can serve as a hinge-binding motif, facilitating strong binding interactions with enzymes such as kinases and proteases.

In addition to its pharmaceutical applications, 4'-(2,5-difluorophenoxy)acetophenone has shown promise in materials science, particularly in the development of organic electronic materials. The electron-deficient nature of the fluorinated aromatic ring makes it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo further functionalization allows researchers to tailor its electronic properties for specific applications in optoelectronics.

The synthesis of 4'-(2,5-difluorophenoxy)acetophenone typically involves multi-step organic reactions that incorporate fluorinated precursors into the desired molecular framework. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and commercial purposes.

From a biological perspective, the 2,5-difluorophenoxy group plays a pivotal role in determining the compound's interaction with biological targets. Studies have demonstrated that this moiety can modulate receptor binding affinity and enzyme inhibition kinetics. For example, derivatives of 4'-(2,5-difluorophenoxy)acetophenone have been investigated for their potential role in modulating neurotransmitter receptors, which could have implications in treating neurological disorders.

The growing interest in fluorinated compounds stems from their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and cell membrane permeability. The incorporation of fluorine atoms into molecular structures has been a cornerstone strategy in medicinal chemistry for decades. As computational methods advance, virtual screening techniques are increasingly being used to identify novel derivatives of 4'-(2,5-difluorophenoxy)acetophenone with enhanced biological activity.

Future research directions may explore the use of 4'-(2,5-difluorophenoxy)acetophenone as a building block for libraries of bioactive molecules through combinatorial chemistry approaches. Such libraries can be screened using high-throughput techniques to identify lead compounds with desirable pharmacological profiles. Additionally, green chemistry principles may be applied to optimize synthetic routes for greater sustainability and efficiency.

The impact of 4'-(2,5-difluorophenoxy)acetophenone on chemical biology is likely to expand as new methodologies emerge for its synthesis and functionalization. The compound's unique structural features make it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover its potential applications, this molecule is poised to play a significant role in advancing both academic research and industrial development.